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Compound of Interest

Compound Name: 6-Bromobenzo[d]isothiazole

CAS No.: 877265-23-1

Cat. No.: B1341809

Get Quote

Technical Guide for Structural Biology & Medicinal Chemistry

Executive Summary
6-Bromobenzo[d]isothiazole (CAS: 90771-46-9) is a critical bicyclic heteroaromatic scaffold

used in the development of antipsychotics (e.g., lurasidone analogs), kinase inhibitors, and

antimicrobial agents. Its structural integrity relies on the fusion of a benzene ring with an

isothiazole ring, creating a planar, electron-deficient system.

This guide provides a comprehensive technical analysis of its solid-state properties, synthesis,

and the crystallographic protocols required for its characterization. It synthesizes data from

homologous benzo[d]isothiazole and benzothiazole derivatives to establish a predictive model

of its intermolecular interactions.
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The 6-bromobenzo[d]isothiazole molecule is planar, characterized by a fused 9-atom bicyclic

system. The bromine atom at the C6 position introduces a significant heavy-atom effect and a

localized area of positive electrostatic potential (sigma-hole), facilitating specific intermolecular

interactions.

Parameter
Value
(Predicted/Analogous)

Structural Significance

Hybridization sp² (all ring atoms)

Ensures planarity and

aromaticity (10

-electrons).

Ring Fusion [d] face
Fusion of benzene and

isothiazole rings.

Dipole Moment ~1.5 - 2.0 D

Directed towards the

isothiazole nitrogen/sulfur

region.

C-Br Bond Length 1.89 - 1.91 Å
Typical for aryl bromides;

supports halogen bonding.

Predicted Crystal Packing Motifs
Based on structural analogs such as 2-amino-6-bromobenzothiazole and 6-
bromobenzo[d]isothiazole-3-carboxylic acid, the crystal lattice is stabilized by three primary

non-covalent interactions:

-

Stacking: The planar aromatic core favors face-to-face or offset stacking (centroid-centroid
distance: 3.6–3.8 Å), typically forming layered motifs parallel to the crystallographic axes.

Halogen Bonding (C-Br···N/S): The electrophilic region on the bromine atom (sigma-hole)

acts as a Lewis acid, interacting with the nucleophilic nitrogen or sulfur of adjacent

molecules.
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Weak Hydrogen Bonding (C-H···N): The acidic proton at the C3 position (in the absence of

substitution) can serve as a hydrogen bond donor to the ring nitrogen of a neighboring

molecule.

Experimental Synthesis Protocol
This protocol outlines the synthesis of the 6-bromobenzo[d]isothiazole core, a prerequisite

for obtaining high-purity crystals.

Synthesis via Oxidative Cyclization
Reaction Principle: Conversion of 2-mercapto-4-bromobenzaldehyde (or its precursor) into the

isothiazole ring using ammonia and an oxidant.

Reagents:

Precursor: 4-Bromo-2-fluorobenzaldehyde (Starting material)

Sulfur Source: Sodium sulfide (

)

Nitrogen Source: Ammonia (

) or Hydroxylamine-O-sulfonic acid (HOSA)

Solvent: DMF or DMSO

Step-by-Step Methodology:

Nucleophilic Substitution: Dissolve 4-bromo-2-fluorobenzaldehyde (10 mmol) in DMF (20

mL). Add

(1.2 eq) and heat to 60°C for 2 hours to generate the transient thiolate intermediate.

Ring Closure: Cool the mixture to 0°C. Add Chloramine-T or HOSA (1.2 eq) dropwise to

effect oxidative cyclization.
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Workup: Pour the reaction mixture into ice-water (100 mL). The crude product precipitates as

a pale yellow solid.

Purification: Filter the solid and recrystallize from ethanol/water (4:1) to obtain analytical

grade 6-bromobenzo[d]isothiazole.

Crystallization & X-Ray Diffraction Protocol
To determine the exact unit cell and space group, high-quality single crystals must be grown.

Crystal Growth Optimization
Method A: Slow Evaporation: Dissolve 20 mg of pure compound in 2 mL of Acetonitrile or

Ethyl Acetate. Cover with parafilm, poke 2-3 pinholes, and allow to stand at room

temperature (20-25°C) for 3-5 days.

Method B: Vapor Diffusion: Dissolve 15 mg in 1 mL THF (inner vial). Place in a larger jar

containing 5 mL Pentane (antisolvent). Seal tightly.

Data Collection Workflow
Instrument: Bruker D8 QUEST or Rigaku XtaLAB (Mo K

or Cu K

radiation). Temperature: 100 K (Cryostream) to minimize thermal motion disorder.

Refinement Strategy:

Space Group Determination: Likely Monoclinic (

) or Triclinic (

), common for planar aromatic heterocycles.

Disorder: Check the bromine atom for positional disorder.

Twinning: Screen for merohedral twinning if the space group appears higher symmetry than

expected.
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Structural Pathway Visualization
The following diagram illustrates the logical flow from synthesis to structural elucidation.

Intermolecular Interactions

4-Bromo-2-fluorobenzaldehyde Thiolate IntermediateNa2S, DMF, 60°C 6-Bromobenzo[d]isothiazole

Oxidative Cyclization
(NH3/Oxidant) Crystallization

(Slow Evap/Vapor Diff)
Purification Single Crystal XRD

(100 K)
Quality Check Structure Solution

(Space Group/Packing)
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Pi-Pi Stacking
(3.6 Å)

Br...N Halogen Bond

Click to download full resolution via product page

Caption: Workflow for the synthesis, crystallization, and structural determination of 6-
Bromobenzo[d]isothiazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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